4-Ethyl-1,3-dioxolane

• CAS RN: 29921-38-8
• Molecular Formula: C5H10O2
• Molecular Weight: 102.13 g/mol
• IUPAC Name: 4-ethyl-1,3-dioxolane
• InChI: InChI=1S/C5H10O2/c1-2-5-3-6-4-7-5/h5H,2-4H2,1H3
• InChI Key: KWKXQCMPXDOLFS-UHFFFAOYSA-N
• SMILES: CCC1COCO1

Description

4-Ethyl-1,3-dioxolane is a chemical compound with the molecular formula C5H10O2. It is a type of 1,3-dioxolane, a class of organic compounds containing a dioxolane ring.

Synthesis Analysis

The synthesis of 1,3-dioxolanes, including 4-Ethyl-1,3-dioxolane, can be achieved by the condensation of carbonyl compounds with vicinal diols. A study has shown that the application of ethanol to the synthesis of 1,3-dioxolanes results in a high yield of the reaction product and considerably reduces the duration of the process. Another study demonstrated the stereoselective formation of substituted 1,3-dioxolanes through a three-component assembly during the oxidation of alkenes with hypervalent iodine.

Molecular Structure Analysis

The molecular structure of 4-Ethyl-1,3-dioxolane consists of a dioxolane ring with an ethyl group attached. The average mass of the molecule is 102.132 Da.

Safety and Hazards

The safety data sheet for 1,3-dioxolane suggests that it is a highly flammable liquid and vapor that causes serious eye irritation. It is recommended to avoid dust formation, breathing mist, gas or vapors, and contact with skin and eyes.

Future Directions

A recent study suggests that the poly (1,3-dioxolane) (PDOL) electrolyte demonstrates promising potential for practical application due to its advantages in in-situ polymerization process, high ionic conductivity, and long cycle life. This indicates that 4-Ethyl-1,3-dioxolane and related compounds may have potential applications in the field of energy storage.